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Compound of Interest

Compound Name: (1R)-IDH889

Cat. No.: B608057

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1R)-IDH889 is the (1R) stereoisomer of IDH889, a potent and selective allosteric inhibitor of

mutant isocitrate dehydrogenase 1 (IDH1). While the (S,S)-diastereomer, commonly referred to

as IDH889, is the biologically active component that inhibits the production of the

oncometabolite 2-hydroxyglutarate (2-HG), the (1R)-isomer serves as a crucial negative control

in research settings to elucidate the specific effects of the active compound. This technical

guide provides a comprehensive overview of the synthesis and purification of (1R)-IDH889,

drawing from established methodologies for this class of compounds.
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Property Value

IUPAC Name

(4R)-3-(2-(((1R)-1-(5-(4-fluoro-3-

methylphenyl)pyrimidin-2-

yl)ethyl)amino)pyrimidin-4-yl)-4-

isopropyloxazolidin-2-one

Molecular Formula C₂₃H₂₅FN₆O₂

Molecular Weight 436.49 g/mol

Chiral Centers 2

Stereoisomer (1R, 4R)

Synthesis Workflow
The synthesis of (1R)-IDH889 is a multi-step process that involves the preparation of two key

chiral intermediates followed by their coupling and subsequent purification. The overall

synthetic strategy is adapted from the reported synthesis of its active (S,S)-diastereomer.
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Intermediate A Synthesis

Intermediate B Synthesis

Final Coupling and Purification
2,4-Dichloropyrimidine

(R)-3-(2-Chloropyrimidin-4-yl)-4-isopropyloxazolidin-2-oneSelective Substitution

(R)-4-Isopropyloxazolidin-2-one

Crude (1R)-IDH889

Nucleophilic Substitution

1-(5-(4-Fluoro-3-methylphenyl)pyrimidin-2-yl)ethan-1-one (R)-1-(5-(4-Fluoro-3-methylphenyl)pyrimidin-2-yl)ethan-1-amine
Asymmetric Reductive Amination

Purified (1R)-IDH889
Chiral HPLC Purification
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Mutant IDH1 Signaling Pharmacological Intervention

Isocitrate

α-Ketoglutarate

Wild-type IDH1

2-Hydroxyglutarate
(Oncometabolite)

Mutant IDH1 (e.g., R132H)

Epigenetic Dysregulation
(Histone & DNA Hypermethylation)

Block in Cellular Differentiation

Tumorigenesis

IDH889
((S,S)-isomer)

Inhibits

(1R)-IDH889
(Inactive Control)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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